![molecular formula C9H7F3O2 B1303489 4-(Trifluoromethyl)phenyl acetate CAS No. 78950-29-5](/img/structure/B1303489.png)
4-(Trifluoromethyl)phenyl acetate
Overview
Description
4-(Trifluoromethyl)phenyl acetate, also known as 4-TFP, is a type of organofluorine compound that is commonly used in laboratory experiments due to its unique properties. It is a colorless, volatile liquid with a characteristic odor and is soluble in most organic solvents. 4-TFP is an important intermediate in the synthesis of pharmaceuticals and other organic compounds. It is also used in the production of perfumes, pesticides, and other industrial chemicals.
Scientific Research Applications
Performance Improvement in Lithium Ion Batteries
4-Fluorophenyl acetate, a derivative of phenyl acetate, has been studied for its role in improving the performance of propylene carbonate-based electrolytes in lithium-ion batteries. This compound forms a more protective solid electrolyte interphase, enhancing the cyclic stability of the battery. The fluorine substitution contributes to improved performance (Li et al., 2014).
Biocatalytic Preparation in Pharmaceuticals
4-(Trifluoromethyl)acetophenone, a related compound, has been used in the biocatalytic preparation of optically pure (R)-1-[4-(Trifluoromethyl)phenyl]ethanol. This is a critical pharmaceutical intermediate for a chemokine CCR5 antagonist. The process involves an asymmetric reduction using recombinant Escherichia coli cells and has shown high yield and enantioselectivity (Chen et al., 2019).
Spectroscopic Investigations in Chemistry
Vibrational spectroscopic investigations of 5-chloro-2-[4-(trifluoromethyl)phenylcarbamoyl]phenyl acetate, a related compound, have been conducted to understand its molecular structure and potential for future studies in nonlinear optics. These studies provide insights into the stability and charge transfer within molecules, which is vital for material science applications (Mariamma et al., 2013).
Corrosion Inhibition
Triazole derivatives, including those related to phenyl acetate, have been explored as ecological corrosion inhibitors for mild steel. These studies focus on understanding the inhibition mechanism and potential applications in protecting metal surfaces in corrosive environments (Nahlé et al., 2021).
Synthesis of Trifluoromethyl Ketones
Research has been conducted on the synthesis of trifluoromethyl ketones through palladium-catalyzed cross-coupling reactions involving phenyl trifluoroacetate. This process is important for creating various organic compounds with potential applications in pharmaceuticals and material science (Kakino et al., 2001).
Safety and Hazards
Mechanism of Action
Target of Action
It belongs to the class of organic compounds known as trifluoromethylbenzenes , which are organofluorine compounds that contain a benzene ring substituted with one or more trifluoromethyl groups . These compounds are known to interact with various biological targets, influencing their function and activity.
Mode of Action
Trifluoromethylbenzenes, the class of compounds to which it belongs, are known to interact with their targets through various mechanisms, including free radical bromination, nucleophilic substitution, and oxidation .
Biochemical Pathways
It’s known that trifluoromethylbenzenes can influence various biochemical pathways due to their interactions with different biological targets .
Pharmacokinetics
The trifluoromethyl group is known to enhance certain properties of drugs such as lipophilicity, metabolic stability, and potency , which could influence the bioavailability of 4-(Trifluoromethyl)phenyl acetate.
Result of Action
Compounds containing the trifluoromethyl group are known to exhibit various biological activities, suggesting that this compound could have diverse effects at the molecular and cellular level .
Action Environment
Environmental factors can influence the action, efficacy, and stability of this compound. For instance, the presence of certain enzymes or other molecules in the environment could potentially affect how this compound interacts with its targets .
properties
IUPAC Name |
[4-(trifluoromethyl)phenyl] acetate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7F3O2/c1-6(13)14-8-4-2-7(3-5-8)9(10,11)12/h2-5H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DPPGVFHHZGVZED-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)OC1=CC=C(C=C1)C(F)(F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7F3O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70381535 | |
Record name | 4-(Trifluoromethyl)phenyl acetate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70381535 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
204.15 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
78950-29-5 | |
Record name | 4-(Trifluoromethyl)phenyl acetate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70381535 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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